Cas no 2250338-19-1 (5-(N-methylacetamido)thiophene-2-carboxylic acid)

• Product Name: 5-(N-methylacetamido)thiophene-2-carboxylic acid
• CAS No: 2250338-19-1
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 5638795
• PubChem ID: 165909300
• Update Time: 2025-06-14

5-(N-methylacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2250338-19-1
• EN300-28272258
• 5-(N-methylacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C8H9NO3S/c1-5(10)9(2)7-4-3-6(13-7)8(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： BTLLBXBJXHSBPI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1N(C(C)=O)C

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-(N-methylacetamido)thiophene-2-carboxylic acid

Comprehensive Overview of 5-(N-methylacetamido)thiophene-2-carboxylic acid (CAS No. 2250338-19-1)

5-(N-methylacetamido)thiophene-2-carboxylic acid (CAS No. 2250338-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene-based derivative is characterized by its unique N-methylacetamido and carboxylic acid functional groups, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a building block for small molecule inhibitors and bioconjugates.

The compound’s structural features make it a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in developing targeted therapies. Its thiophene backbone is known for enhancing pharmacokinetic properties, such as metabolic stability and membrane permeability. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology.

In the context of green chemistry, 5-(N-methylacetamido)thiophene-2-carboxylic acid aligns with the growing demand for sustainable synthetic routes. Innovations in catalytic amidation and microwave-assisted synthesis have improved its production efficiency, reducing waste and energy consumption. This resonates with the pharmaceutical industry’s shift toward environmentally friendly processes, a topic frequently searched in AI-driven drug development forums.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound’s purity and stability. Its logP and pKa values, often queried in computational chemistry databases, provide insights into its solubility and ionization behavior—key factors in formulation development. Additionally, its compatibility with peptide coupling reagents makes it a candidate for prodrug design.

Beyond pharmaceuticals, CAS No. 2250338-19-1 has potential in organic electronics. Its conjugated system and electron-rich thiophene ring are advantageous for constructing conductive polymers, a hotspot in flexible electronics research. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s molecular docking profiles are being scrutinized for drug-likeness. Questions like “How does N-methylation affect bioavailability?” or “What are the optimal derivatization strategies for this scaffold?” dominate academic discussions, reflecting its prominence in medicinal chemistry.

In summary, 5-(N-methylacetamido)thiophene-2-carboxylic acid exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from precision medicine to smart materials—position it as a compound of enduring scientific and industrial interest.